Cas no 41613-02-9 (Myo-Inositol 1,2,3-trisphosphate)

• Product Name: Myo-Inositol 1,2,3-trisphosphate
• CAS No: 41613-02-9
• MF: C₆H₁₅O₁₅P₃
• MW: 420.095586061478
• CID: 927146
• Update Time: 2024-02-29

Myo-Inositol 1,2,3-trisphosphate Chemical and Physical Properties

Names and Identifiers

• inositol 1,2,3-trisphosphate
• myo-Inositol 1,2,3-trisphosphate
• Ins(1,2,3)P3
• Inositol 1,2,3-triphosphate
• myo-Inositol 4,5,6-trisphosphate
• L-scyllo-Inositol 1,2,3-trisphosphoric acid
• myo-Inositol, 1,2,3-tris(dihydrogen phosphate)
• Myo-Inositol 1,2,3-trisphosphate

• Inchi： 1S/C6H15O15P3/c7-1-2(8)4(19-22(10,11)12)6(21-24(16,17)18)5(3(1)9)20-23(13,14)15/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1?,2-,3+,4+,5-,6?
• InChI Key： GKDKOMAJZATYAY-UYSNGIAKSA-N
• SMILES： P(=O)(O)(O)OC1[C@@H]([C@H](C([C@H]([C@@H]1OP(=O)(O)O)O)O)O)OP(=O)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 536
• Topological Polar Surface Area: 261

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives